(3-Bromo-4-nitrophenoxy)(tert-butyl)dimethylsilane

• Molecular Formula: C12H18BrNO3Si
• Molecular Weight: 332.26 g/mol
• IUPAC Name: (3-bromo-4-nitrophenoxy)-tert-butyl-dimethylsilane
• InChI: InChI=1S/C12H18BrNO3Si/c1-12(2,3)18(4,5)17-9-6-7-11(14(15)16)10(13)8-9/h6-8H,1-5H3
• InChI Key: MKGFBPHSWVXXQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC(=C(C=C1)[N+](=O)[O-])Br

Description

(3-Bromo-4-nitrophenoxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C12H18BrNO3Si and its molecular weight is 332.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 3-bromo-4-nitrophenol (1 eq.), triethylamine (1.1 eq.) and tert-butyldimethylsilyl chloride (1.1 eq.) in methylene chloride at 0° C. After about 6 hours, pour the reaction mixture into ethyl acetate, wash with brine, dry the organic layer over Na2SO4 and then concentrate. Purify to give 3-bromo-4-nitro-1-tert-butyldimethylsilyloxybenzene.